N-(3-(2,4-dimethylanilino)-4-oxo-1(4H)-naphthalenylidene)-4-methoxybenzenesulfonamide

• Molecular Formula: C25H22N2O4S
• Molecular Weight: 446.5 g/mol
• IUPAC Name: (NZ)-N-[3-(2,4-dimethylanilino)-4-oxonaphthalen-1-ylidene]-4-methoxybenzenesulfonamide
• InChI: InChI=1S/C25H22N2O4S/c1-16-8-13-22(17(2)14-16)26-24-15-23(20-6-4-5-7-21(20)25(24)28)27-32(29,30)19-11-9-18(31-3)10-12-19/h4-15,26H,1-3H3/b27-23-
• InChI Key: SQLGCWLLNKLSNL-VYIQYICTSA-N
• Isomeric SMILES: CC1=CC(=C(C=C1)NC2=C/C(=N/S(=O)(=O)C3=CC=C(C=C3)OC)/C4=CC=CC=C4C2=O)C
• SMILES: CC1=CC(=C(C=C1)NC2=CC(=NS(=O)(=O)C3=CC=C(C=C3)OC)C4=CC=CC=C4C2=O)C

Description

N-(3-(2,4-dimethylanilino)-4-oxo-1(4H)-naphthalenylidene)-4-methoxybenzenesulfonamide, also known as DASA-58, is a small molecule that has gained significant attention in the scientific community due to its potential therapeutic applications. DASA-58 is a selective inhibitor of the calcium-activated chloride channel TMEM16A, which is involved in various physiological processes such as smooth muscle contraction, neuronal excitability, and secretion.

Mechanism of Action

N-(3-(2,4-dimethylanilino)-4-oxo-1(4H)-naphthalenylidene)-4-methoxybenzenesulfonamide exerts its pharmacological effects by selectively inhibiting the calcium-activated chloride channel TMEM16A. This channel is involved in various physiological processes such as smooth muscle contraction, neuronal excitability, and secretion. By inhibiting TMEM16A, N-(3-(2,4-dimethylanilino)-4-oxo-1(4H)-naphthalenylidene)-4-methoxybenzenesulfonamide reduces chloride ion influx and thus modulates the membrane potential and intracellular calcium concentration.
Biochemical and Physiological Effects:
N-(3-(2,4-dimethylanilino)-4-oxo-1(4H)-naphthalenylidene)-4-methoxybenzenesulfonamide has been shown to have several biochemical and physiological effects, including the inhibition of chloride ion influx, the modulation of membrane potential and intracellular calcium concentration, the relaxation of smooth muscle cells, and the reduction of mucus viscosity. These effects make N-(3-(2,4-dimethylanilino)-4-oxo-1(4H)-naphthalenylidene)-4-methoxybenzenesulfonamide a promising therapeutic agent for the treatment of various diseases such as cystic fibrosis, asthma, and hypertension.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(3-(2,4-dimethylanilino)-4-oxo-1(4H)-naphthalenylidene)-4-methoxybenzenesulfonamide is its selectivity for the calcium-activated chloride channel TMEM16A, which reduces the risk of off-target effects. Additionally, N-(3-(2,4-dimethylanilino)-4-oxo-1(4H)-naphthalenylidene)-4-methoxybenzenesulfonamide has been shown to be effective at low concentrations, which reduces the risk of toxicity. However, one of the main limitations of N-(3-(2,4-dimethylanilino)-4-oxo-1(4H)-naphthalenylidene)-4-methoxybenzenesulfonamide is its poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research and development of N-(3-(2,4-dimethylanilino)-4-oxo-1(4H)-naphthalenylidene)-4-methoxybenzenesulfonamide. One area of interest is the optimization of the synthesis method to improve the yield and purity of the compound. Another area of interest is the investigation of the pharmacokinetics and pharmacodynamics of N-(3-(2,4-dimethylanilino)-4-oxo-1(4H)-naphthalenylidene)-4-methoxybenzenesulfonamide in vivo. Additionally, the potential therapeutic applications of N-(3-(2,4-dimethylanilino)-4-oxo-1(4H)-naphthalenylidene)-4-methoxybenzenesulfonamide in other diseases such as cancer and neurological disorders should be explored. Finally, the development of more potent and selective inhibitors of TMEM16A could provide new opportunities for the treatment of various diseases.

Synthesis Methods

The synthesis of N-(3-(2,4-dimethylanilino)-4-oxo-1(4H)-naphthalenylidene)-4-methoxybenzenesulfonamide involves a multistep procedure that starts with the reaction of 4-methoxybenzenesulfonyl chloride with 2,4-dimethylaniline to yield N-(2,4-dimethylphenyl)-4-methoxybenzenesulfonamide. This intermediate is then reacted with 3-formyl-4-hydroxy-2-naphthoic acid in the presence of a base to form the final product, N-(3-(2,4-dimethylanilino)-4-oxo-1(4H)-naphthalenylidene)-4-methoxybenzenesulfonamide.

Scientific Research Applications

N-(3-(2,4-dimethylanilino)-4-oxo-1(4H)-naphthalenylidene)-4-methoxybenzenesulfonamide has been extensively studied for its potential therapeutic applications, particularly in the treatment of cystic fibrosis, asthma, and hypertension. In cystic fibrosis, N-(3-(2,4-dimethylanilino)-4-oxo-1(4H)-naphthalenylidene)-4-methoxybenzenesulfonamide has been shown to restore the function of the defective chloride channel, thus improving the hydration of airway surfaces and reducing mucus viscosity. In asthma, N-(3-(2,4-dimethylanilino)-4-oxo-1(4H)-naphthalenylidene)-4-methoxybenzenesulfonamide has been found to inhibit bronchoconstriction and airway hyperresponsiveness. In hypertension, N-(3-(2,4-dimethylanilino)-4-oxo-1(4H)-naphthalenylidene)-4-methoxybenzenesulfonamide has been shown to relax vascular smooth muscle cells and lower blood pressure.